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Compound of Interest

Compound Name: Tenoxicam-D3

Cat. No.: B12059140

For Immediate Implementation: This document outlines critical safety protocols and logistical
procedures for the handling and disposal of Tenoxicam-D3, a deuterated analog of the non-
steroidal anti-inflammatory drug (NSAID) Tenoxicam. Adherence to these guidelines is
mandatory to ensure the safety of all laboratory personnel. Tenoxicam is classified as toxic if
swallowed, in contact with skin, or if inhaled, necessitating stringent protective measures.[1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling Tenoxicam-D3, a comprehensive PPE strategy is essential to minimize
exposure risk. The following equipment must be worn at all times in the designated handling

areas.
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PPE Component

Specification

Rationale

Respiratory Protection

A self-contained breathing
apparatus or a powered air-
purifying respirator (PAPR)
with a high-efficiency
particulate air (HEPA) filter.[3]
[41[5]

Tenoxicam is toxic if inhaled.[1]
[2] A respirator provides
necessary protection from

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile), double-gloved.

Prevents dermal absorption, as
Tenoxicam is toxic in contact
with skin.[1][2]

Eye Protection

Safety goggles or a face
shield.[5][6]

Protects eyes from potential

splashes or airborne particles.

Body Protection

A disposable, long-sleeved
gown that closes in the back,
or a full-body "bunny suit"

coverall.[7]

Provides a barrier against skin
contact and contamination of

personal clothing.

Foot Protection

Disposable shoe covers worn
over laboratory-appropriate

footwear.[7]

Prevents the tracking of
contaminants out of the

handling area.

Operational Plan: From Receipt to Use

A structured workflow is critical to maintaining a safe environment when working with potent

compounds like Tenoxicam-D3.

1. Receiving and Storage:

» Upon receipt, visually inspect the container for any damage or leaks in a designated

receiving area.

o Store Tenoxicam-D3 in a clearly labeled, sealed container in a locked, well-ventilated, and

restricted-access area.[2]

2. Preparation and Handling:
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 All handling of Tenoxicam-D3 powder must be conducted within a containment system, such
as a glove box or a chemical fume hood with appropriate filtration.[3][4]

o Before beginning work, ensure all necessary PPE is donned correctly.

o Use dedicated equipment (spatulas, weighing paper, etc.) for handling Tenoxicam-D3.
o Work with the smallest feasible quantities to minimize risk.

3. Decontamination:

 All surfaces and equipment that come into contact with Tenoxicam-D3 must be
decontaminated. Use a validated cleaning procedure.

 Remove PPE in a designated area, avoiding re-contamination. Dispose of single-use items
immediately.

Disposal Plan: Responsible Waste Management

Proper disposal of Tenoxicam-D3 and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Waste Segregation:

 All solid waste contaminated with Tenoxicam-D3, including gloves, gowns, shoe covers, and
weighing paper, must be collected in a dedicated, clearly labeled hazardous waste container.

e Unused or expired Tenoxicam-D3 should be treated as hazardous waste.
Disposal Procedure:

e For small quantities: Following FDA guidelines for medicines not on the flush list, mix the
Tenoxicam-D3 with an unappealing substance like used coffee grounds or cat litter.[8][9]
Place this mixture in a sealed container (e.g., a sealable plastic bag) before disposing of it in
the designated hazardous waste stream.[8][9] Do not dispose of it in the regular trash.

o For larger quantities and contaminated materials: All waste must be disposed of through a
licensed hazardous waste disposal service.[2] Follow all local, state, and federal regulations
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for hazardous waste disposal.

o Drug Take-Back Programs: Where available, utilizing a drug take-back program is a

recommended disposal method.[10][11]

Visual Workflow for Safe Handling of Tenoxicam-D3

The following diagram illustrates the key steps and decision points for the safe handling of
Tenoxicam-D3, from initial preparation to final disposal.
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Safe Handling Workflow for Tenoxicam-D3
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Caption: Logical workflow for the safe handling of Tenoxicam-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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